Cas no 73214-63-8 (7-Octen-1-ol, 7-methyl-3-methylene-, propanoate)

7-Octen-1-ol, 7-methyl-3-methylene-, propanoate structure
73214-63-8 structure
Product Name:7-Octen-1-ol, 7-methyl-3-methylene-, propanoate
CAS No:73214-63-8
MF:C13H22O2
MW:210.312584400177
CID:542839
PubChem ID:522484
Update Time:2025-04-19

7-Octen-1-ol, 7-methyl-3-methylene-, propanoate Chemical and Physical Properties

Names and Identifiers

    • 7-Octen-1-ol, 7-methyl-3-methylene-, propanoate
    • Propanoic acid 3-methylene-7-methyl-7-octenyl ester
    • SCHEMBL592074
    • 7-Methyl-3-methylene-7-octenyl propionate
    • 73214-63-8
    • 7-methyl-3-methylene-7-octen-1yl propionate
    • 7-Methyl-3-methylene-7-octenyl propionate #
    • (7-methyl-3-methylideneoct-7-enyl) propanoate
    • 7-Methyl-3-methylene-7-octen-1-ol, propanoate (ester)
    • 7-methyl-3-methylene-7-octen-1-yl propanoate
    • Inchi: 1S/C13H22O2/c1-5-13(14)15-10-9-12(4)8-6-7-11(2)3/h2,4-10H2,1,3H3
    • InChI Key: KRONWWNTASLWRC-UHFFFAOYSA-N
    • SMILES: CCC(OCCC(CCCC(=C)C)=C)=O

Computed Properties

  • Exact Mass: 210.161979940g/mol
  • Monoisotopic Mass: 210.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 26.3Ų

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